Cas no 119584-76-8 (5-Iodoquinazoline-2,4-diamine)

• Product Name: 5-Iodoquinazoline-2,4-diamine
• CAS No: 119584-76-8
• MF: C₈H₇IN₄
• MW: 286.072452783585
• MDL: MFCD01411818
• CID: 171041
• PubChem ID: 198710
• Update Time: 2025-05-28

5-Iodoquinazoline-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 2,4-Quinazolinediamine,5-iodo-
• 2 4-DIAMINO-5-IODOQUINAZOLINE
• 5-Iodoquinazoline-2,4-diamine
• 2,4-Quinazolinediamine,5-iodo
• 5-Iodo-2,4-quinazolinediamine
• iodoquinazolinediamine
• 5-iodo-4-quinazolinediamine
• CS-0329364
• SCHEMBL1154870
• 2,4-Diamino-5-iodoquinazoline
• 119584-76-8
• CHEMBL136771
• DTXSID10152504
• MFCD01411818
• ME-0724
• J-517646
• FT-0682729
• 2,4-Quinazolinediamine, 5-iodo-
• BRN 3590572
• AKOS015853687
• SUZLYYOTNUWNLR-UHFFFAOYSA-N
• 2,4-diaminoquinazoline,5-iodo

• MDL： MFCD01411818
• Inchi： 1S/C8H7IN4/c9-4-2-1-3-5-6(4)7(10)13-8(11)12-5/h1-3H,(H4,10,11,12,13)
• InChI Key： SUZLYYOTNUWNLR-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2C1=C(N)N=C(N)N=2

Computed Properties

• Exact Mass: 285.97200
• Monoisotopic Mass: 285.971539
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8
• XLogP3: 1.5

Experimental Properties

• Density: 2.093
• Boiling Point: 527.9°Cat760mmHg
• Flash Point: 273°C
• Refractive Index: 1.862
• PSA: 77.82000
• LogP: 2.56120
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

5-Iodoquinazoline-2,4-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22-36/37/38-43
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 5-Iodoquinazoline-2,4-diamine

Comprehensive Overview of 5-Iodoquinazoline-2,4-diamine (CAS No. 119584-76-8): Properties, Applications, and Research Insights

5-Iodoquinazoline-2,4-diamine (CAS No. 119584-76-8) is a specialized heterocyclic compound belonging to the quinazoline family, characterized by its unique iodine substitution at the 5-position. This structural feature enhances its reactivity and utility in pharmaceutical and chemical research. The compound's molecular formula, C₈H₇IN₄, reflects its potential as a versatile intermediate in organic synthesis, particularly in the development of kinase inhibitors and other bioactive molecules.

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From a chemical perspective, 5-Iodoquinazoline-2,4-diamine exhibits notable stability under standard laboratory conditions, making it suitable for diverse experimental protocols. Its iodine atom facilitates cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in constructing complex molecular architectures. This property has spurred inquiries like "how to modify 5-Iodoquinazoline-2,4-diamine" in synthetic chemistry forums.

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